5,8-Dimethoxy-2-(2-naphthyl)quinoline

• IUPAC Name: 5,8-dimethoxy-2-naphthalen-2-ylquinoline
• InChI: InChI=1S/C21H17NO2/c1-23-19-11-12-20(24-2)21-17(19)9-10-18(22-21)16-8-7-14-5-3-4-6-15(14)13-16/h3-13H,1-2H3
• InChI Key: SIQALAOLEGJQQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC(=NC2=C(C=C1)OC)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H17NO2
• Molecular Weight: 315.4 g/mol

Description

Molecular Structure Analysis

The compound’s molecular structure consists of a quinoline ring system with two methoxy groups (CH3O) at positions 5 and 8, and a naphthyl group attached to position 2. The trifluoromethyl (CF3) substituent is also present.

Scientific Research Applications

• Organic Light-Emitting Diodes (OLEDs) OLEDs are widely used in displays and lighting due to their energy efficiency and flexibility. 5,8-Dimethoxy-2-(2-naphthyl)quinoline can serve as an electron transport material in OLEDs. Its unique structure facilitates efficient charge transport, contributing to enhanced device performance and stability.

Photovoltaics and Solar Cells

• Researchers explore quinoline derivatives for their potential in organic solar cells. The electron-accepting properties of 5,8-Dimethoxy-2-(2-naphthyl)quinoline make it a candidate for use as an acceptor material in bulk heterojunction solar cells. Its absorption properties and energy levels align with efficient light harvesting and charge separation.

Anticancer Agents

• Quinoline-based compounds exhibit promising anticancer activity. Researchers investigate 5,8-Dimethoxy-2-(2-naphthyl)quinoline for its cytotoxic effects against cancer cells. Understanding its mechanism of action and optimizing its structure could lead to novel chemotherapeutic agents.
• Fluorescent Probes and Sensors The fluorescent properties of quinolines make them valuable tools for biological imaging and sensing. 5,8-Dimethoxy-2-(2-naphthyl)quinoline can be modified to create specific probes for detecting biomolecules, ions, or cellular processes. Its emission wavelength and stability are critical factors in sensor design.

Metal Ion Chelation

• Quinoline derivatives can act as ligands to form stable complexes with metal ions. 5,8-Dimethoxy-2-(2-naphthyl)quinoline may find applications in metal ion extraction, catalysis, or as potential therapeutic agents for metal-related diseases.

Neuroprotective Agents

• Some quinoline derivatives exhibit neuroprotective properties by modulating neurotransmitter receptors or inhibiting oxidative stress. Researchers investigate 5,8-Dimethoxy-2-(2-naphthyl)quinoline for its potential in treating neurodegenerative disorders or preventing neuronal damage.